Cas no 2548981-80-0 (3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile)
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile
- AKOS040726662
- 2548981-80-0
- F6761-2820
- 3-[4-[[5-(1-Methyl-1H-pyrazol-4-yl)-2-pyrimidinyl]oxy]-1-piperidinyl]-2-pyrazinecarbonitrile
-
- Inchi: 1S/C18H18N8O/c1-25-12-14(11-24-25)13-9-22-18(23-10-13)27-15-2-6-26(7-3-15)17-16(8-19)20-4-5-21-17/h4-5,9-12,15H,2-3,6-7H2,1H3
- InChI Key: MSCRFUJOWDJNIK-UHFFFAOYSA-N
- SMILES: C1(C#N)=NC=CN=C1N1CCC(OC2=NC=C(C3=CN(C)N=C3)C=N2)CC1
Computed Properties
- Exact Mass: 362.16035723g/mol
- Monoisotopic Mass: 362.16035723g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 106Ų
Experimental Properties
- Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 658.4±65.0 °C(Predicted)
- pka: 1.73±0.10(Predicted)
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6761-2820-2μmol |
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile |
2548981-80-0 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6761-2820-5μmol |
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile |
2548981-80-0 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6761-2820-10μmol |
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile |
2548981-80-0 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6761-2820-20μmol |
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile |
2548981-80-0 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6761-2820-1mg |
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile |
2548981-80-0 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6761-2820-2mg |
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile |
2548981-80-0 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6761-2820-3mg |
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile |
2548981-80-0 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6761-2820-4mg |
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile |
2548981-80-0 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6761-2820-5mg |
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile |
2548981-80-0 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6761-2820-10mg |
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile |
2548981-80-0 | 10mg |
$118.5 | 2023-09-07 |
3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile
Comprehensive Overview of 3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile (CAS No. 2548981-80-0)
The compound 3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile (CAS No. 2548981-80-0) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including a pyrazine-2-carbonitrile core and a piperidin-1-yl linkage, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, which aligns with the growing demand for targeted therapies in oncology and inflammatory diseases.
In recent years, the search for novel small molecule inhibitors has intensified, driven by the need for more effective and selective treatments. The 3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile stands out due to its ability to modulate specific signaling pathways. This compound's pyrimidin-2-yloxy moiety is particularly noteworthy, as it enhances binding affinity to target proteins, a feature often explored in structure-activity relationship (SAR) studies. Such properties make it a valuable tool for understanding disease mechanisms and developing next-generation pharmaceuticals.
The synthesis of 3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile involves multi-step organic reactions, including cross-coupling and nucleophilic substitution processes. These methods are widely discussed in academic and industrial research, reflecting the compound's relevance in modern synthetic chemistry. Additionally, its CAS No. 2548981-80-0 serves as a critical identifier for researchers seeking to explore its properties or procure it for experimental purposes.
From a commercial perspective, the demand for kinase inhibitors and heterocyclic compounds like this one is on the rise, fueled by advancements in personalized medicine. The compound's 1-methyl-1H-pyrazol-4-yl group contributes to its metabolic stability, a key consideration in drug development. This attribute is frequently highlighted in discussions about ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, a hot topic in pharmaceutical research.
Furthermore, the compound's potential applications extend beyond oncology. Its modular structure allows for derivatization, making it a versatile scaffold for designing new chemical entities (NCEs). This flexibility is particularly appealing in the context of drug repurposing, a strategy gaining traction due to its cost-effectiveness and accelerated development timelines. As such, 3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile is a subject of ongoing investigation in both academic and industrial settings.
In summary, 3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile (CAS No. 2548981-80-0) represents a cutting-edge compound with broad implications for drug discovery and development. Its structural complexity, combined with its potential therapeutic benefits, positions it as a focal point for future research. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in addressing unmet medical needs.
2548981-80-0 (3-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrazine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)